Cas no 600731-30-4 (Benzene, 1-nitro-2-[(phenylmethoxy)methyl]-)

Benzene, 1-nitro-2-[(phenylmethoxy)methyl]- structure
600731-30-4 structure
Product Name:Benzene, 1-nitro-2-[(phenylmethoxy)methyl]-
CAS No:600731-30-4
MF:C14H13NO3
MW:243.257923841476
CID:499292
PubChem ID:57024545
Update Time:2025-04-19

Benzene, 1-nitro-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-2-[(phenylmethoxy)methyl]-
    • 1-nitro-2-(phenylmethoxymethyl)benzene
    • Inchi: 1S/C14H13NO3/c16-15(17)14-9-5-4-8-13(14)11-18-10-12-6-2-1-3-7-12/h1-9H,10-11H2
    • InChI Key: SNKQHCBOTVHMMP-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.08959
  • Monoisotopic Mass: 243.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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